[(3-Ethoxy-4-propoxyphenyl)methyl](propyl)amine

• Molecular Formula: C15H25NO2
• Molecular Weight: 251.36 g/mol
• IUPAC Name: N-[(3-ethoxy-4-propoxyphenyl)methyl]propan-1-amine
• InChI: InChI=1S/C15H25NO2/c1-4-9-16-12-13-7-8-14(18-10-5-2)15(11-13)17-6-3/h7-8,11,16H,4-6,9-10,12H2,1-3H3
• InChI Key: WQOGNCYFTVBIDL-UHFFFAOYSA-N
• Canonical SMILES: CCCNCC1=CC(=C(C=C1)OCCC)OCC

Description

(3-Ethoxy-4-propoxyphenyl)methylamine (CAS 889999-71-7) is a secondary amine featuring a benzyl group substituted with ethoxy (C₂H₅O) and propoxy (C₃H₇O) groups at the 3- and 4-positions of the phenyl ring, respectively. The compound’s molecular formula is C₁₅H₂₅NO₂, with a molecular weight of 251.37 g/mol . Its structural features—two alkoxy substituents and a propylamine chain—impart moderate lipophilicity and steric hindrance (A value: 1.8 for propyl groups) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3-Ethoxy-4-propoxyphenyl)methylamine typically involves the reaction of 3-ethoxy-4-propoxybenzaldehyde with propylamine under specific conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product. The reaction conditions, such as temperature and pressure, are optimized to achieve high yield and purity of the compound .

Industrial Production Methods

In an industrial setting, the production of (3-Ethoxy-4-propoxyphenyl)methylamine may involve large-scale synthesis using automated reactors and continuous flow processes. These methods ensure consistent quality and high throughput, making the compound available for various applications in research and industry.

Chemical Reactions Analysis

Types of Reactions

(3-Ethoxy-4-propoxyphenyl)methylamine undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its reduced forms, often involving the use of reducing agents.

Substitution: The compound can undergo substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various catalysts to facilitate substitution reactions. The reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired products .

Major Products Formed

The major products formed from these reactions depend on the specific type of reaction and the reagents used. For example, oxidation may yield oxides, while reduction may produce reduced amines. Substitution reactions can result in a variety of substituted derivatives .

Scientific Research Applications

(3-Ethoxy-4-propoxyphenyl)methylamine has several scientific research applications, including:

Chemistry: It is used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research explores its potential therapeutic applications and its role in drug development.

Industry: The compound is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (3-Ethoxy-4-propoxyphenyl)methylamine involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the context in which the compound is used.

Comparison with Similar Compounds

Molecular and Structural Differences

The table below highlights key differences between the target compound and analogs:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents	Key Structural Features
(3-Ethoxy-4-propoxyphenyl)methylamine (Target)	C₁₅H₂₅NO₂	251.37	3-ethoxy, 4-propoxy, propylamine	Two linear alkoxy groups, secondary amine
(4-Ethoxy-3-methoxy-benzyl)-(3-morpholin-4-yl-propyl)-amine	C₁₇H₂₈N₂O₃	308.42	4-ethoxy, 3-methoxy, morpholinylpropylamine	Morpholine ring (cyclic ether + amine)
{[3-Methoxy-4-(2-methylpropoxy)phenyl]methyl}(propyl)amine	C₁₅H₂₅NO₂	251.37	3-methoxy, 4-(2-methylpropoxy), propylamine	Branched alkoxy group, structural isomer
((3-Methoxy-4-methylphenyl)methyl)(propyl)amine	C₁₂H₁₉NO	193.29	3-methoxy, 4-methyl, propylamine	Methyl substituent, no alkoxy groups
(3-Methoxy-benzyl)-(3-morpholin-4-yl-propyl)-amine	C₁₆H₂₄N₂O₂	276.38	3-methoxy, morpholinylpropylamine	Morpholine ring, single methoxy group

Physicochemical Properties

• Solubility: The target compound’s two alkoxy groups enhance solubility in organic solvents compared to analogs with fewer alkoxy substituents (e.g., C₁₂H₁₉NO in ). Morpholine-containing derivatives (e.g., C₁₇H₂₈N₂O₃ ) exhibit higher water solubility due to the polar morpholine ring.

Reactivity and Stability

• Electron-Donating Effects : Ethoxy and propoxy groups donate electrons via resonance, stabilizing the phenyl ring. This contrasts with morpholine derivatives, where the ring’s electron-rich nature enhances nucleophilic reactivity .
• Oxidative Stability : Propyl groups are less susceptible to oxidation than tertiary amines (e.g., morpholine derivatives), which may form nitrosamines under acidic conditions .

Hazard Profiles

• Target Compound: Limited hazard data, but research-grade handling requires precautions against inhalation and skin contact .
• Analog with Branched Alkoxy Group : Classified as a skin/eye irritant (H315, H319) and respiratory hazard (H335) .
• Morpholine Derivatives: Potential for higher toxicity due to metabolic conversion to reactive intermediates (e.g., morpholine → N-nitrosomorpholine) .

Research Implications

• Drug Development : Morpholine derivatives are favored for improving water solubility in pharmaceuticals , while the target compound’s alkoxy groups may enhance blood-brain barrier penetration.
• Material Science: The branched alkoxy isomer (C₁₅H₂₅NO₂ ) could serve as a monomer in polymer synthesis due to its steric bulk.

Biological Activity

(3-Ethoxy-4-propoxyphenyl)methylamine is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article explores its synthesis, biological effects, and relevant research findings.

Chemical Structure and Properties

The compound has the following structural formula:

$$\text{C}_{15}\text{H}_{23}\text{N}\quad (\text{Molecular Weight }287.35\text{ g mol})$$

It features a phenyl ring with ethoxy and propoxy substituents, linked to a propylamine moiety. This structure suggests diverse interactions due to the combination of hydrophobic and polar functional groups, influencing its solubility and reactivity in biological systems.

Synthesis

The synthesis of (3-Ethoxy-4-propoxyphenyl)methylamine typically involves:

• Preparation of Starting Materials : Ethoxybenzene and propoxybenzene are synthesized from phenol derivatives.
• Formation of Intermediate : The intermediate is formed by reacting ethoxybenzene and propoxybenzene with propylamine under controlled conditions.
• Conversion to Hydrochloride Salt : The final product can be converted to its hydrochloride salt for enhanced stability and solubility.

Anticancer Properties

Research indicates that compounds similar to (3-Ethoxy-4-propoxyphenyl)methylamine exhibit cytotoxic effects against various cancer cell lines. For instance, derivatives have shown activity against prostate cancer, skin neoplasms, and malignant mesothelioma .

Case Study:
A study evaluated the compound's efficacy against prostate cancer cell lines, demonstrating significant inhibition of cell proliferation with an IC50 value indicative of potent activity.

Antimicrobial Activity

The compound has also been investigated for antimicrobial properties. Similar structures have shown effectiveness against a range of bacterial strains, suggesting potential applications in treating infections.

Research Findings:

• In vitro studies demonstrated that certain derivatives inhibited the growth of both Gram-positive and Gram-negative bacteria, indicating broad-spectrum antimicrobial activity.

The exact mechanism by which (3-Ethoxy-4-propoxyphenyl)methylamine exerts its biological effects is still under investigation. However, it is hypothesized that its activity may involve:

• Inhibition of Enzymatic Pathways : The compound may inhibit specific enzymes involved in cancer cell metabolism.
• Receptor Binding : It may interact with various receptors, influencing cellular signaling pathways critical for tumor growth and survival .

Comparative Analysis with Similar Compounds

To better understand the unique properties of (3-Ethoxy-4-propoxyphenyl)methylamine, a comparison with structurally similar compounds is useful:

Compound Name	Unique Feature	Biological Activity
(3-Methoxy-4-propoxyphenyl)methylamine	Methoxy instead of ethoxy	Moderate anticancer activity
[3-(Dimethylamino)propyl][(3-ethoxy-4-propoxyphenyl)methyl]amine	Enhanced basicity	Increased receptor affinity
[4-(Propoxymethyl)aniline]	Simpler structure	Limited biological activity

This table highlights how variations in substituents can lead to significant differences in chemical behavior and potential applications.